N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide

• IUPAC Name: N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide
• InChI: InChI=1S/C21H28N2O2/c1-13-3-5-17(6-4-13)19(24)23-18(20(25)22-2)21-10-14-7-15(11-21)9-16(8-14)12-21/h3-6,14-16,18H,7-12H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: CJJJNBCYDOCSPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(C(=O)NC)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide, also known as ADB-FUBINACA, is a synthetic cannabinoid that has gained popularity as a recreational drug. It was first identified in Japan in 2013 and has since been found in various parts of the world. However, ADB-FUBINACA is not only used for recreational purposes, but it also has potential applications in scientific research.

Scientific Research Applications

N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide has potential applications in scientific research, particularly in the field of cannabinoid receptor pharmacology. It is a potent agonist of the CB1 receptor, which is primarily found in the brain and is responsible for the psychoactive effects of cannabinoids. N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide can be used to study the CB1 receptor and its downstream signaling pathways. It can also be used to investigate the effects of cannabinoids on various physiological processes such as pain, appetite, and memory.

Mechanism of Action

N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide binds to the CB1 receptor with high affinity and activates it, leading to the modulation of various signaling pathways. The activation of the CB1 receptor by N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide results in the release of neurotransmitters such as dopamine and serotonin, which are responsible for the pleasurable effects of cannabinoids. N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide also inhibits the release of GABA, an inhibitory neurotransmitter, which results in the disinhibition of neurons and the enhancement of excitatory neurotransmission.
Biochemical and Physiological Effects:
N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide has been shown to produce a range of biochemical and physiological effects. It has been found to induce hypothermia, reduce locomotor activity, and alter pain sensitivity in animal models. N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide has also been shown to have anxiolytic and antidepressant-like effects in rodents. However, the long-term effects of N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide on the brain and other organs are not well understood.

Advantages and Limitations for Lab Experiments

N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide has several advantages for lab experiments. It is a potent agonist of the CB1 receptor, which makes it useful for studying the effects of cannabinoids on various physiological processes. N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide is also stable and can be easily synthesized in large quantities. However, N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide has several limitations for lab experiments. It is a highly potent and selective agonist of the CB1 receptor, which may limit its applicability to other receptors and signaling pathways. N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide is also a synthetic compound, which may limit its relevance to natural cannabinoids.

Future Directions

There are several future directions for the study of N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide. One direction is to investigate the long-term effects of N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide on the brain and other organs. Another direction is to study the effects of N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide on other receptors and signaling pathways. Additionally, N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide can be used to develop new therapies for various diseases such as pain, anxiety, and depression. Finally, N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide can be used to develop new synthetic cannabinoids with improved pharmacological properties.

Synthesis Methods

N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide is synthesized by reacting 4-methylbenzoyl chloride with 1-(1-adamantyl)-2-methylamino-propan-1-one in the presence of a base such as potassium carbonate. The resulting product is then purified using chromatography techniques. The synthesis method has been optimized to increase the yield of N-[1-(1-adamantyl)-2-(methylamino)-2-oxoethyl]-4-methylbenzamide and reduce impurities.